5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C10H10N2O2S/c1-7-5-9(12-14-7)10(13)11-6-8-3-2-4-15-8/h2-5H,6H2,1H3,(H,11,13)
• InChI Key: MIFAGBVWVHQZST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=CC=CS2
• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol

Description

5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide, also known as MTX-1, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a synthetic compound that belongs to the oxazole family and has a molecular weight of 251.3 g/mol.

Scientific Research Applications

Synthesis and Chemical Reactivity

Oxazoles, including compounds with structural similarities to 5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide, have been extensively studied for their synthetic applications. For example, a study highlighted an efficient synthesis of 2-phenyl-4,5-substituted oxazoles involving intramolecular copper-catalyzed cyclization, showcasing the method's utility in creating structurally diverse oxazoles with potential biological activities (Kumar et al., 2012). This highlights the potential for synthesizing compounds with similar structures to 5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide for various applications.

Antimicrobial and Anticancer Properties

Compounds structurally related to 5-methyl-N-(thiophen-2-ylmethyl)-1,2-oxazole-3-carboxamide have shown promising antimicrobial and anticancer properties. For instance, novel thiazole and 1,3,4-thiadiazole derivatives have been reported to exhibit potent anticancer activities, indicating the potential of oxazole derivatives in cancer therapy (Gomha et al., 2017). Additionally, novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides were designed and synthesized, demonstrating promising antitubercular activity, suggesting the applicability of structurally similar compounds in combating tuberculosis (Marvadi et al., 2020).

Corrosion Inhibition

Heterocyclic compounds, including oxazoles, have been explored for their corrosion inhibition properties. A study on azomethine functionalized triazole derivatives, which share a similar heterocyclic nature with oxazoles, revealed excellent corrosion inhibiting efficacy, indicating the potential application of oxazole derivatives in protecting metals against corrosion (Murmu et al., 2020).

Analytical and Structural Characterization

The structural characterization of synthetic cannabinoids, which are structurally complex and diverse, including oxazole derivatives, is crucial for forensic and clinical analysis. A study on methyl 3,3-dimethyl-2-(1-(pent-4-en-1-yl)-1H-indazole-3-carboxamido)butanoate, although not directly related to oxazoles, exemplifies the importance of comprehensive analytical techniques in characterizing synthetic compounds for various applications (Dybowski et al., 2021).